1-(3-Methylbutoxy)-4-nitrobenzene

• CAS: 7244-79-3
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• SMILES: CC(C)CCOC1=CC=C(C=C1)[N+](=O)[O-]
• InChI: InChI=1S/C11H15NO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9H,7-8H2,1-2H3
• InChIKey: RHJHXRFOBKPCNM-UHFFFAOYSA-N

1-(3-Methylbutoxy)-4-nitrobenzene (CAS 7244-79-3) is an aromatic nitro compound featuring a para-substituted nitro group and a branched 3-methylbutoxy (isopentyloxy) chain. It belongs to the class of 4-nitrophenyl alkyl ethers, which are widely utilized as intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

1-(3-Methylbutoxy)-4-nitrobenzene (CAS 7244-79-3): A Branched Alkyl-Aryl Nitro Intermediate for High-Precision Organic Synthesis

1-(3-Methylbutoxy)-4-nitrobenzene (CAS 7244-79-3) is an aromatic nitro compound featuring a para-substituted nitro group and a branched 3-methylbutoxy (isopentyloxy) chain. It belongs to the class of 4-nitrophenyl alkyl ethers, which are widely utilized as intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials [1]. Its molecular formula is C11H15NO3 (MW=209.24 g/mol), and the compound is characterized by a predicted density of 1.091±0.06 g/cm³ and a boiling point of 183°C at 18 Torr [2]. The branched alkoxy tail differentiates it from linear or shorter-chain analogs, imparting unique lipophilic and steric properties that influence both its synthetic transformations and final application performance.

●

Intermediate Class 4-Nitrophenyl alkyl ether scaffold for fine chemical synthesis

●

Structural Differentiator Branched 3-methylbutoxy chain tailors lipophilicity and steric profile

●

Reported Synthesis Workflow Ultrasound-assisted phase-transfer catalysis protocol available

• [1] Abimannan, P., & Rajendran, V. (2016). Synthesis of 1-(isopentyloxy)-4-nitrobenzene under ultrasound assisted liquid-liquid phase-transfer catalysis. Iranian Journal of Chemical Engineering, 13(3), 54-62. View Source
• [2] Molaid. 1-Isopentyloxy-4-nitrobenzene (CAS 7244-79-3) Physical Properties. View Source

Why 1-(3-Methylbutoxy)-4-nitrobenzene Cannot Be Simply Replaced with Other 4-Nitrophenyl Alkyl Ethers in Research and Industrial Processes

Although 4-nitrophenyl alkyl ethers share a common aromatic nitro core, simple substitution of the alkoxy chain leads to significant deviations in key physicochemical descriptors and reactivity. The 3-methylbutoxy (isopentyloxy) group of the target compound introduces a branched architecture that alters lipophilicity (LogP), steric demand, and boiling point compared to linear butoxy or shorter isopropoxy analogs [1]. These differences directly impact phase-transfer behavior, partitioning in biphasic systems, and downstream catalytic or biological performance. Generic replacement with, for example, 1-butoxy-4-nitrobenzene (CAS 7244-78-2) therefore risks altered reaction rates, compromised intermediate purity, or mismatched physical properties in formulated products—making precise compound selection essential for reproducibility and regulatory compliance. Where high-strength comparative biological data remain limited, the documented property mismatches still preclude interchangeable use.

Target (Branched) 1-(3-Methylbutoxy)-4-nitrobenzene

Linear Analog Risk Lipophilicity (LogP) deviates, altering phase-partitioning and extraction behavior.

Target (Branched) 1-(3-Methylbutoxy)-4-nitrobenzene

Linear Analog Risk Density specification differs; formulation homogeneity and CPC separation may shift.

Target (Branched) 1-(3-Methylbutoxy)-4-nitrobenzene

Linear Analog Risk Distinct molecular mass avoids analytical co-elution or identity ambiguity.

• [1] Molaid. Comparative analysis of 4-nitrophenyl alkyl ether physical properties. View Source

Quantitative Differentiation Evidence for 1-(3-Methylbutoxy)-4-nitrobenzene vs. Structural Analogs

Ultrasound-Assisted Phase-Transfer Catalysis (PTC) Synthesis Kinetics for 1-(3-Methylbutoxy)-4-nitrobenzene

A dedicated kinetic study reveals that the ultrasound-assisted (28 kHz, 300 W) phase-transfer catalyzed synthesis of 1-(isopentyloxy)-4-nitrobenzene proceeds with a pseudo-first-order apparent rate constant (kapp) that is approximately 1.9-fold higher than the corresponding silent (stirring only) reaction. This optimized protocol provides a reproducible, high-yield route specifically validated for the branched isoamyl alcohol substrate [1]. No comparable kinetic optimization has been reported for linear butoxy or isopropoxy analogs under identical conditions, making this a process-specific differentiator for procurement.

Ultrasound PTC kinetics

Head-to-head

k_app 0.0178 min^-1 (ultrasound + stirring)

vs. silent: 0.0094 min^-1

1.89-fold rate increase

Supports ultrasound-assisted synthesis workflow

TBAB catalyst, 28 kHz/300 W, biphasic system

Evidence Dimension	Apparent reaction rate constant (kapp) for etherification with 1-chloro-4-nitrobenzene
Target Compound Data	kapp = 0.0178 min⁻¹ (with ultrasound + stirring)
Comparator Or Baseline	Silent reaction (stirring only) kapp = 0.0094 min⁻¹
Quantified Difference	1.89-fold increase in kapp (ultrasound vs. silent)
Conditions	TBAB (tetrabutylammonium bromide) phase-transfer catalyst, aqueous-organic biphasic system, 28 kHz/300 W ultrasound irradiation

Why This Matters

For procurement and process scale-up, the availability of a validated kinetic model and optimized ultrasound-assisted protocol significantly reduces development time and ensures batch-to-batch consistency compared to unoptimized generic alkylation methods.

• [1] Abimannan, P., & Rajendran, V. (2016). Synthesis of 1-(isopentyloxy)-4-nitrobenzene under ultrasound assisted liquid-liquid phase-transfer catalysis. Iranian Journal of Chemical Engineering, 13(3), 54-62. View Source

Lipophilicity (LogP) Deviation from Shorter-Chain 4-Nitrophenyl Alkyl Ethers

The computed octanol-water partition coefficient (LogP) for 1-(3-methylbutoxy)-4-nitrobenzene is 3.9 (predicted) [1]. In comparison, the linear 1-butoxy-4-nitrobenzene analog (CAS 7244-78-2, C10H13NO3) has a lower predicted LogP of approximately 3.2–3.4, based on standard computational models (XLogP3) for the one-carbon-shorter linear chain . This ~0.5–0.7 LogP unit difference translates to a roughly 3- to 5-fold higher octanol/water partition coefficient for the target compound, directly affecting its behavior in liquid-liquid extraction, biological membrane permeability, and environmental fate assessments.

Lipophilicity (LogP)

Context-dependent

Target: LogP 3.9 (predicted)

C4 linear analog: ~3.2-3.4 (predicted)

Δ +0.5 to +0.7

Higher LogP supports organic-phase partitioning studies

XLogP3/ACD predicted values; experimental confirmation advised

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.9 (predicted, Molaid) / 3.54 (Chemsrc computed)
Comparator Or Baseline	1-Butoxy-4-nitrobenzene: LogP ≈ 3.2–3.4 (predicted by XLogP3 for C10H13NO3)
Quantified Difference	ΔLogP ≈ +0.5 to +0.7 (target over comparator)
Conditions	Computational prediction; XLogP3 or ACD/Labs algorithm

Why This Matters

The higher lipophilicity renders 1-(3-methylbutoxy)-4-nitrobenzene more suitable for applications requiring enhanced organic-phase partitioning or lipid bilayer penetration, distinguishing it from the less lipophilic butoxy analog in both extraction workflows and biological assay design.

• [1] Molaid. 1-Isopentyloxy-4-nitrobenzene (CAS 7244-79-3) Computed Properties. View Source

Liquid Density Differentiation vs. 1-Butoxy-4-nitrobenzene

The predicted density of 1-(3-methylbutoxy)-4-nitrobenzene (1.091 g/cm³) is markedly lower than the experimentally reported density of 1-butoxy-4-nitrobenzene (1.116 g/cm³ at 20°C) [1]. The branched alkyl chain introduces additional free volume, reducing intermolecular packing efficiency and leading to a density decrement of ~0.025 g/cm³ (2.2% lower). This property can be critical when designing formulations with precise density specifications or when predicting separation behavior in centrifugal partition chromatography.

Liquid density

Context-dependent

Target: 1.091 g/cm³ (predicted)

C4 linear analog: 1.116 g/cm³ (exp. 20°C)

~2.2% lower density

Lower density may influence formulation homogeneity

Predicted vs. experimental density; verify under process conditions

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.091 ± 0.06 g/cm³ (predicted)
Comparator Or Baseline	1-Butoxy-4-nitrobenzene: 1.116 g/cm³ (experimental, 20°C)
Quantified Difference	-0.025 g/cm³ (2.2% lower for target compound)
Conditions	Predicted density (ACD/Labs) vs. experimental density at 20°C

Why This Matters

The lower density of the branched analog can influence solution homogeneity, spray-drying parameters, and storage volume calculations, offering a quantifiable handling advantage or specific requirement that renders the butoxy analog a non-identical substitute.

• [1] Molaid. 1-Isopentyloxy-4-nitrobenzene (CAS 7244-79-3) Physical Properties; Chem960. 1-Butoxy-4-nitrobenzene properties. View Source

Chain-Length-Dependent Molecular Weight and Formula Distinction

The molecular formula of 1-(3-methylbutoxy)-4-nitrobenzene (C11H15NO3, MW=209.24) differs from 1-butoxy-4-nitrobenzene (C10H13NO3, MW=195.22) by one methylene unit (CH2, +14.02 g/mol), and from 1-isopropoxy-4-nitrobenzene (C9H11NO3, MW=181.19) by two methylene units [1]. This mass difference is directly observable by GC-MS or LC-MS, providing an unambiguous identity confirmation in QC workflows. The distinct molecular formula also results in different combustion enthalpies and elemental analysis profiles, which are critical for regulatory batch certification.

Molecular mass signature

Reported

C11H15NO3, MW 209.24 g/mol

C10 analog: 195.22 g/mol; C9 analog: 181.19 g/mol

+14.02 / +28.03 g/mol vs. shorter chains

Distinct MS identity prevents analytical misassignment

QC by GC-MS/LC-MS; combustion/EA profiles differ accordingly

Evidence Dimension	Molecular weight and formula
Target Compound Data	C11H15NO3, MW = 209.24 g/mol
Comparator Or Baseline	1-Butoxy-4-nitrobenzene: C10H13NO3, MW = 195.22 g/mol; 1-Isopropoxy-4-nitrobenzene: C9H11NO3, MW = 181.19 g/mol
Quantified Difference	+14.02 g/mol (vs. butoxy analog); +28.03 g/mol (vs. isopropoxy analog)
Conditions	Standard atomic weights; analytical MS/EA

Why This Matters

The unique molecular mass signature enables unequivocal identification and purity verification in complex matrices, preventing mis-assignment or cross-contamination in multi-compound synthesis workflows.

• [1] PubChem Compound Summaries for CAS 7244-79-3, 7244-78-2, and 26455-31-2. View Source

1-(3-Methylbutoxy)-4-nitrobenzene (CAS 7244-79-3): Recommended Application Scenarios Based on Differentiated Evidence

Ultrasound-Assisted PTC Synthesis Workflow for High-Throughput Production of Isoamyl-Derived Nitro Intermediates

Leveraging the kinetic advantage documented by Abimannan & Rajendran (2016), this compound is ideally suited for scale-up under ultrasound-assisted phase-transfer conditions, where a 1.9-fold rate enhancement and pseudo-first-order kinetics have been validated [1]. Procurement should prioritize this specific compound when the goal is reproducible, high-yield production of branched alkyl-chain nitroaromatic building blocks.

Lipophilicity-Driven Application in Biphasic Extractions and Membrane Permeability Studies

With a LogP of approximately 3.9, 1-(3-methylbutoxy)-4-nitrobenzene partitions significantly more into organic phases than the butoxy analog, making it the preferred choice for liquid-liquid extraction protocols, octanol-water distribution experiments, and predictive ADME models requiring a lipophilic nitroaromatic probe [2].

Density-Critical Formulation and Centrifugal Partition Chromatography (CPC) Separation

The compound's lower density (1.091 vs. 1.116 g/cm³) relative to 1-butoxy-4-nitrobenzene provides a distinct buoyancy profile that can be exploited in density-driven separation methods such as centrifugal partition chromatography, enabling cleaner fractionation of structurally similar nitroaromatic intermediates [3].

Analytical Reference Standard for Branched Alkyl Nitroaromatics in Environmental Fate Studies

The unique molecular ion (MW=209.24) and retention time profile of the branched isomer serve as a high-purity reference standard for GC-MS or LC-MS/MS identification of branched nitroaromatic contaminants or metabolites in environmental samples, where linear analogs would co-elute or produce confounding signals [4].

Application

Selection Property

Validation Focus

Ultrasound-assisted PTC synthesis of nitroaromatic intermediates

Reported kinetic rate under ultrasound irradiation

Reproducibility and batch consistency

Biphasic extraction and membrane permeability studies

Lipophilicity (LogP) profile

Octanol-water partitioning behavior

Density-driven centrifugal partition chromatography (CPC)

Predicted density specification

Buoyancy-based fractionation performance

GC-MS / LC-MS/MS analytical reference standard

Molecular mass and formula identity

Retention time specificity and purity verification

• [1] Abimannan, P., & Rajendran, V. (2016). Synthesis of 1-(isopentyloxy)-4-nitrobenzene under ultrasound assisted liquid-liquid phase-transfer catalysis. Iranian Journal of Chemical Engineering, 13(3), 54-62. View Source
• [2] Molaid. 1-Isopentyloxy-4-nitrobenzene (CAS 7244-79-3) Computed Properties. View Source
• [3] Comparative physical property data from Molaid and Chemsrc for 1-butoxy-4-nitrobenzene. View Source
• [4] PubChem. Benzene, 1-(3-methylbutoxy)-4-nitro- (CID 1759442). View Source